Cas no 213619-99-9 (2,4-Pyrrolidinedicarboxylicacid, 4-amino-1-ethyl-, (2R,4R)-)

• Product Name: 2,4-Pyrrolidinedicarboxylicacid, 4-amino-1-ethyl-, (2R,4R)-
• CAS No: 213619-99-9
• MF: C₈H₁₄N₂O₄
• MW: 202.207762241364
• CID: 242723
• PubChem ID: 44302837
• Update Time: 2025-04-19

2,4-Pyrrolidinedicarboxylicacid, 4-amino-1-ethyl-, (2R,4R)- Chemical and Physical Properties

Names and Identifiers

• 2,4-Pyrrolidinedicarboxylicacid, 4-amino-1-ethyl-, (2R,4R)-
• 2,4-Pyrrolidinedicarboxylicacid,4-amino-1-ethyl-,(2R,4R)-(9CI)
• (2R,4R)-4-amino-1-ethylpyrrolidine-2,4-dicarboxylic acid
• BDBM50071156
• (2R,4R)-4-Amino-1-ethyl-pyrrolidine-2,4-dicarboxylic acid
• CHEMBL59830
• DTXSID80658240
• 213619-99-9

• Inchi： 1S/C8H14N2O4/c1-2-10-4-8(9,7(13)14)3-5(10)6(11)12/h5H,2-4,9H2,1H3,(H,11,12)(H,13,14)/t5-,8-/m1/s1
• InChI Key： IDVBYGZWDIPMSF-SVGQVSJJSA-N
• SMILES： OC([C@@]1(CN(CC)[C@@H](C(=O)O)C1)N)=O

Computed Properties

• Exact Mass: 202.09542
• Monoisotopic Mass: 202.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104A^2
• XLogP3: -5.7

Experimental Properties

• PSA: 103.86